Cas no 89560-82-7 (1-Dodecene-1-sulfonic acid)

• Product Name: 1-Dodecene-1-sulfonic acid
• CAS No: 89560-82-7
• MF: C₁₂H₂₄O₃S
• MW: 248.382163047791
• CID: 596623
• PubChem ID: 169221
• Update Time: 2025-04-19

1-Dodecene-1-sulfonic acid Chemical and Physical Properties

Names and Identifiers

• 1-Dodecene-1-sulfonic acid
• dodec-1-ene-1-sulfonic acid
• DTXSID80276589
• 30965-85-6
• SCHEMBL839592
• 89560-82-7

• Inchi： 1S/C12H24O3S/c1-2-3-4-5-6-7-8-9-10-11-12-16(13,14)15/h11-12H,2-10H2,1H3,(H,13,14,15)
• InChI Key： INEXVHNZGZMSSV-UHFFFAOYSA-N
• SMILES： S(C=CCCCCCCCCCC)(=O)(=O)O

Computed Properties

• Exact Mass: 248.145
• Monoisotopic Mass: 248.145
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 10
• Complexity: 263
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 4.6
• Topological Polar Surface Area: 62.8Ų